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Compound of Interest

Compound Name: 7-Methyloct-2-YN-1-OL

Cat. No.: B15461881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for 7-Methyloct-2-yn-1-ol is not available in the current

scientific literature. This guide presents potential research applications based on the known

reactivity and biological activity of its core functional groups: a terminal alkyne and a primary

alcohol on a long-chain hydrocarbon backbone. The information herein is intended to be

prospective and to stimulate further investigation.

Introduction
7-Methyloct-2-yn-1-ol is a functionalized long-chain acetylenic alcohol. Its structure, featuring

a reactive terminal alkyne and a primary alcohol, makes it a versatile building block for organic

synthesis and a candidate for biological screening. The lipophilic carbon chain suggests

potential interactions with biological membranes, while the alkyne and alcohol moieties offer

sites for covalent modification and metabolic activity. This document outlines potential research

avenues for this compound in medicinal chemistry, chemical biology, and materials science.

Physicochemical and Spectroscopic Data
(Predicted)
Quantitative data for 7-Methyloct-2-yn-1-ol is not experimentally determined. The following

table presents predicted data based on its structure, which can serve as a preliminary

reference for experimental design.
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Property Predicted Value Notes

Molecular Formula C₉H₁₆O -

Molecular Weight 140.22 g/mol [1]

Boiling Point ~200-220 °C

Estimated based on

structurally similar long-chain

alcohols and alkynes.

LogP ~2.5 - 3.0

Indicates moderate lipophilicity,

suggesting potential for

membrane permeability.

¹H-NMR (CDCl₃, ppm) See spectrum

Key signals expected: ~4.2 (d,

-CH₂OH), ~2.4 (t, -C≡CH),

~1.0-1.6 (m, alkyl chain), ~0.9

(d, -CH(CH₃)₂).

¹³C-NMR (CDCl₃, ppm) See spectrum

Key signals expected: ~80 (-

C≡CH), ~70 (-C≡CH), ~51 (-

CH₂OH), various signals in the

alkyl region.

IR (neat, cm⁻¹) See spectrum

Key absorptions expected:

~3300 (broad, O-H stretch),

~3300 (sharp, ≡C-H stretch),

~2100 (C≡C stretch), ~1050

(C-O stretch).

Potential Synthetic Pathways
The synthesis of 7-Methyloct-2-yn-1-ol can be approached through several established

organic chemistry methodologies. A plausible retrosynthetic analysis is presented below.
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Caption: Retrosynthetic analysis of 7-Methyloct-2-yn-1-ol.

Experimental Protocol: Alkynylation of an Aldehyde
This protocol describes a general procedure for the synthesis of a propargyl alcohol from an

aldehyde and a terminal alkyne.

Preparation of the Alkynyl Nucleophile:

To a solution of propargyl alcohol (1.1 eq) in anhydrous THF at -78 °C under an inert

atmosphere (e.g., argon), add n-butyllithium (2.2 eq, 2.5 M in hexanes) dropwise.

Stir the resulting solution at -78 °C for 30 minutes, then allow it to warm to 0 °C and stir for

an additional 30 minutes.

Reaction with Aldehyde:

Cool the solution back to -78 °C and add a solution of 6-methylheptanal (1.0 eq) in

anhydrous THF dropwise.

Stir the reaction mixture at -78 °C for 2 hours, then allow it to warm to room temperature

and stir overnight.

Work-up and Purification:
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Quench the reaction by the slow addition of saturated aqueous ammonium chloride

solution.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate in vacuo.

Purify the crude product by flash column chromatography on silica gel (e.g., using a

hexane/ethyl acetate gradient) to yield 7-Methyloct-2-yn-1-ol.

Potential Research Applications in Drug Discovery
and Chemical Biology
Anticancer Agent Development
Natural products containing the alkynol functional group, such as falcarinol, have demonstrated

potent anti-cancer activity.[2] A key mechanism of action for some alkynols is the irreversible

inhibition of aldehyde dehydrogenase 2 (ALDH2), an enzyme implicated in cancer cell survival

and detoxification pathways.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15461881?utm_src=pdf-body
https://www.researchgate.net/publication/281780186_Alkynol_natural_products_target_ALDH2_in_cancer_cells_by_irreversible_binding_to_the_active_site
https://www.researchgate.net/publication/281780186_Alkynol_natural_products_target_ALDH2_in_cancer_cells_by_irreversible_binding_to_the_active_site
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15461881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cancer Cell

7-Methyloct-2-yn-1-ol

ALDH2

Inhibition

Detoxification

Reactive Aldehydes

Metabolized by ALDH2

Oxidative Stress

Reduces

Apoptosis

Induces

Click to download full resolution via product page

Caption: Potential mechanism of action for 7-Methyloct-2-yn-1-ol in cancer cells.

Bio-orthogonal Chemistry and Probe Development
The terminal alkyne moiety is a versatile functional group for "click chemistry," specifically the

copper-catalyzed azide-alkyne cycloaddition (CuAAC).[3] This allows for the covalent

attachment of 7-Methyloct-2-yn-1-ol to a wide range of molecules, including fluorescent dyes,

affinity tags (e.g., biotin), or larger biomolecules.
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Experimental Workflow: Synthesis of a Fluorescent Probe

7-Methyloct-2-yn-1-ol
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Cellular Imaging
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Caption: Workflow for creating a fluorescent probe using 7-Methyloct-2-yn-1-ol.

Modulation of Membrane Properties and Platelet
Aggregation
Long-chain unsaturated alcohols have been shown to influence the fluidity of biological

membranes and inhibit platelet aggregation.[4] The lipophilic nature of 7-Methyloct-2-yn-1-ol
suggests it could intercalate into the lipid bilayer, potentially altering membrane protein function

and cellular signaling.

Hypothetical Dose-Response Data for Platelet Aggregation Inhibition

Concentration (µM) Inhibition of Platelet Aggregation (%)

1 15 ± 3

10 45 ± 5

50 85 ± 7

100 98 ± 2
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Applications in Materials Science and Industrial
Chemistry
Acetylenic alcohols have a range of industrial applications, including:

Corrosion Inhibitors: They can form protective films on metal surfaces.[5]

Coatings and Paint Additives: They can act as leveling agents and improve surface

properties.[5][6]

Synthesis of Heterocycles: The alkyne functionality is a key precursor for the synthesis of

various heterocyclic compounds through cyclization reactions.[7]

Conclusion
While experimental data on 7-Methyloct-2-yn-1-ol is currently lacking, its chemical structure

suggests a rich potential for research and development. Its utility as a synthetic intermediate,

coupled with the known biological activities of related alkynols and long-chain alcohols, makes

it a compelling target for further investigation in medicinal chemistry, chemical biology, and

materials science. The protocols and potential applications outlined in this guide are intended

to provide a foundation for future studies into this and similar molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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